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Compound of Interest

Compound Name: Creatine riboside

CAS No.: 1616693-92-5

Cat. No.: B1192512 Get Quote

Part 1: Executive Summary & Chemical Identity
Creatine Riboside (CR) is a modified nucleoside metabolite (N-(alpha-D-

ribofuranosyl)creatine) increasingly utilized as a biomarker for lung and liver cancer metabolism

and in bioenergetics research.[1]

While parent compounds like creatine are often classified as non-hazardous, CR must be

handled as a Novel Chemical Entity (NCE) with bioactive potential. The structural modification

(ribosylation) alters its biological transport and stability profile. Therefore, standard "drain

disposal" protocols for creatine are insufficient and non-compliant for Creatine Riboside in a

rigorous drug development environment.

Core Directive: Treat all Creatine Riboside waste as Hazardous Chemical Waste destined for

high-temperature incineration. Do not discharge into municipal water systems due to potential

bio-accumulation and lack of ecotoxicological data.

Table 1: Physico-Chemical Profile for Waste Characterization
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Property Specification Operational Implication

Chemical Name Creatine Riboside
Use on Waste Tag (Do not use

abbreviations like "CR")

CAS Number 1616693-92-5 Required for waste manifesting

Molecular Weight ~263.25 g/mol N/A

Solubility Water, DMSO, Methanol
Dictates "Aqueous" vs

"Solvent" waste stream

Bioactivity
Cancer Metabolite /

Transporter Substrate

High: Treat as bioactive;

prevent environmental release

Stability
Hydrolysis-prone in strong

acid/base

Do not mix with acidic waste

streams (risk of exothermic

degradation)

Part 2: Hazard Identification & Risk Assessment
Scientific Rationale: As an NCE, CR lacks a complete toxicological monograph. We apply the

Precautionary Principle.

Primary Hazard: Bioactive Substance. Potential specific target organ toxicity (transport

mimics).

Secondary Hazard: Irritant (Respiratory/Ocular) in powder form.

GHS Classification (Derived):

Warning[2][3]

H315 (Causes skin irritation)[4]

H319 (Causes serious eye irritation)[4]

H335 (May cause respiratory irritation)

Part 3: Disposal Workflows
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The disposal pathway depends entirely on the matrix of the waste. You must segregate waste

at the point of generation.[5][6]

Scenario A: Synthesized/Pure Compound (Chemical Waste)
Applicability:[7] Dry powder, stock solutions (DMSO/Water), and contaminated glassware from

synthesis.

Solid Waste (Powder/Wipes):

Collect in a wide-mouth HDPE jar labeled "Hazardous Waste: Solid Organics."

Bagging: Double-bag contaminated gloves and bench paper in 4-mil clear polyethylene

bags before placing in the drum.

Destruction: High-temperature incineration.

Liquid Waste (Stock Solutions):

Solvent: If dissolved in DMSO or Methanol, dispose of in "Organic Solvents" carboy (Red

Can).

Aqueous: If dissolved in buffer/water, dispose of in "Aqueous Chemical Waste" carboy

(Blue Can).

Prohibition:NEVER pour aqueous CR solutions down the sink. Even if dilute, the bioactive

nature requires chemical treatment/incineration.

Scenario B: Biological Extracts (Biohazardous Waste)
Applicability: CR extracted from urine, plasma, or cell lysate.

Rationale: The hazard here is the biological matrix (human fluids/cells), not just the chemical.

Protocol: Dispose of as Regulated Medical Waste (Red Bag/Sharps). The incineration

process for bio-waste will effectively destroy the Creatine Riboside molecule.

Part 4: Decision Matrix (Visualization)
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The following logic flow ensures compliant segregation of waste streams.

Waste Generation: Creatine Riboside

Check Matrix/Source

Biological Source
(Urine, Plasma, Cell Culture)

Extracted

Chemical Source
(Synthesis, Stock Powder)

Pure/Synthesized

Dispose as Biohazardous Waste
(Red Bag/Burn Box) Physical State?

Solid
(Powder, Wipes, Gloves) Liquid Solution

Solid Hazardous Waste
(Incineration) Solvent Base?

Organic Solvent Waste
(Halogenated/Non-Halogenated)

DMSO/MeOH

Aqueous Chemical Waste
(Do NOT Drain Pour)

Water/PBS

Click to download full resolution via product page

Figure 1: Decision tree for segregating Creatine Riboside waste based on origin and physical

state.

Part 5: Spill Management Protocol
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Immediate Action: Isolate the area. PPE: Nitrile gloves (double gloved), safety goggles, lab

coat. N95 mask recommended if powder is aerosolized.

Powder Spill:

Do not dry sweep (creates dust).

Cover with wet paper towels (water or ethanol) to dampen.

Scoop into a sealable bag.

Clean surface with 10% bleach followed by water (to degrade any biological contaminants

if applicable) or simple soap/water for pure chemical.

Liquid Spill:

Absorb with vermiculite or standard spill pads.

Place absorbents into "Solid Hazardous Waste."

Part 6: Regulatory & Compliance Notes
RCRA Status: While not explicitly P-listed or U-listed (40 CFR 261.33), CR is a

"characteristic" waste if ignitable (in solvent) or simply a "Non-RCRA Regulated Hazardous

Waste" (in solid form) that requires destruction to prevent environmental loading.

Labeling: All waste containers must be labeled "Hazardous Waste" with the specific

constituent "Creatine Riboside" written out in full.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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